Cas no 1311726-23-4 (4-(2,3-Dihydro-1,4-benzodioxine-6-carbonyl)-1-(prop-2-yn-1-yl)piperidine)

• Product Name: 4-(2,3-Dihydro-1,4-benzodioxine-6-carbonyl)-1-(prop-2-yn-1-yl)piperidine
• CAS No: 1311726-23-4
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• CID: 6446093
• PubChem ID: 52550705
• Update Time: 2025-05-25

4-(2,3-Dihydro-1,4-benzodioxine-6-carbonyl)-1-(prop-2-yn-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1311726-23-4
• 4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)-1-(prop-2-yn-1-yl)piperidine
• Z229462208
• EN300-26623301
• 4-(2,3-Dihydro-1,4-benzodioxine-6-carbonyl)-1-(prop-2-yn-1-yl)piperidine

• Inchi： 1S/C17H19NO3/c1-2-7-18-8-5-13(6-9-18)17(19)14-3-4-15-16(12-14)21-11-10-20-15/h1,3-4,12-13H,5-11H2
• InChI Key： XAPWXIVSHPPEQB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2=C(C=1)OCCO2)C1CCN(CC#C)CC1

Computed Properties

• Exact Mass: 285.13649347g/mol
• Monoisotopic Mass: 285.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 4-(2,3-Dihydro-1,4-benzodioxine-6-carbonyl)-1-(prop-2-yn-1-yl)piperidine

Comprehensive Overview of 4-(2,3-Dihydro-1,4-benzodioxine-6-carbonyl)-1-(prop-2-yn-1-yl)piperidine (CAS No. 1311726-23-4)

The compound 4-(2,3-Dihydro-1,4-benzodioxine-6-carbonyl)-1-(prop-2-yn-1-yl)piperidine (CAS No. 1311726-23-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a benzodioxine moiety with a piperidine scaffold, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting neurological and metabolic pathways, aligning with current trends in precision medicine and small-molecule therapeutics.

In recent years, the demand for novel heterocyclic compounds like 4-(2,3-Dihydro-1,4-benzodioxine-6-carbonyl)-1-(prop-2-yn-1-yl)piperidine has surged due to their versatility in modulating biological targets. This compound’s propargyl group (prop-2-yn-1-yl) is a notable feature, often exploited in click chemistry for bioconjugation, a technique widely used in drug delivery systems and diagnostic imaging. Such properties make it relevant to trending topics like targeted therapy and theranostics, which dominate modern biomedical discussions.

The benzodioxine component of this molecule is another critical aspect, as it is frequently found in compounds with antioxidant and anti-inflammatory properties. This aligns with growing consumer and scientific interest in neuroprotective agents and age-related disease interventions. Searches for terms like "benzodioxine derivatives in medicine" and "piperidine-based drug candidates" reflect the public’s curiosity about such innovations, further emphasizing the compound’s relevance.

From a synthetic chemistry perspective, CAS No. 1311726-23-4 represents a challenge and opportunity for green chemistry enthusiasts. The push for sustainable synthesis methods has led researchers to explore eco-friendly routes for producing complex molecules like this one. Questions such as "How to optimize the yield of 4-(2,3-Dihydro-1,4-benzodioxine-6-carbonyl) derivatives?" are common in academic forums, highlighting the compound’s technical allure.

Beyond its structural intrigue, 4-(2,3-Dihydro-1,4-benzodioxine-6-carbonyl)-1-(prop-2-yn-1-yl)piperidine is also a candidate for computational drug design. With the rise of AI-driven molecular modeling, researchers are leveraging tools like molecular docking and QSAR to predict its bioactivity. This ties into broader discussions about digital drug discovery, a hot topic in both industry and academia.

In summary, CAS No. 1311726-23-4 exemplifies the intersection of traditional medicinal chemistry and cutting-edge technology. Its multifaceted applications—from neurological research to sustainable synthesis—make it a compelling subject for scientists and enthusiasts alike. As the field evolves, this compound will likely remain a focal point for innovation, answering pressing questions in drug development and biochemical engineering.